3-Cyano-5-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95%

• IUPAC Name: methyl 4-(3-cyano-5-hydroxyphenyl)thiophene-2-carboxylate
• InChI: InChI=1S/C13H9NO3S/c1-17-13(16)12-5-10(7-18-12)9-2-8(6-14)3-11(15)4-9/h2-5,7,15H,1H3
• InChI Key: LNJLVFRGPRYUFR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CS1)C2=CC(=CC(=C2)C#N)O
• Molecular Formula: C13H9NO3S
• DSSTOX Substance ID: DTXSID30684877
• Molecular Weight: 259.28 g/mol
• CAS RN: 1261986-29-1

Description

3-Cyano-5-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% (3-CN-5-MCTP) is a chemical compound with a wide range of applications in scientific research. It is a phenol derivative of thiophene, a five-membered heterocyclic ring with a sulfur atom in the center. 3-CN-5-MCTP is a colorless to pale yellow liquid that is soluble in water and organic solvents. It has a strong odor, and is used as a reagent in various chemical reactions.

Scientific Research Applications

3-Cyano-5-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% is used in a variety of scientific research applications, including the synthesis of organic compounds, the study of enzyme kinetics, and the development of new drug molecules. It is often used as a reagent in organic synthesis, as it can react with a variety of other compounds to form new molecules. It is also used in the study of enzyme kinetics, as it can be used to measure the rate of enzyme-catalyzed reactions. In addition, 3-Cyano-5-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% has been used in the development of new drug molecules, as it can be used to modify existing molecules to improve their efficacy and safety.

Mechanism of Action

3-Cyano-5-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% is an electrophilic reagent, meaning that it is capable of reacting with electron-rich sites on other molecules. This reaction is known as electrophilic aromatic substitution, and it involves the replacement of an electron-rich hydrogen atom on an aromatic ring with the electrophilic 3-Cyano-5-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% molecule. This reaction is often used in organic synthesis, as it can be used to modify existing molecules to create new ones.
Biochemical and Physiological Effects
3-Cyano-5-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of certain bacteria, while in vivo studies have demonstrated that it can reduce inflammation and improve wound healing. Additionally, 3-Cyano-5-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% has been shown to have anti-cancer properties, as it can inhibit the growth of certain cancer cells.

Advantages and Limitations for Lab Experiments

3-Cyano-5-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% has a number of advantages and limitations when used in laboratory experiments. One of the main advantages is that it is relatively inexpensive and easy to obtain. Additionally, it is highly soluble in both water and organic solvents, which makes it easy to use in a variety of laboratory experiments. However, it is also highly toxic and should be handled with care. Additionally, its strong odor can be unpleasant for some researchers.

Future Directions

Given the wide range of applications of 3-Cyano-5-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95%, there are a number of potential future directions for research. One potential avenue of research is the development of new drug molecules based on 3-Cyano-5-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95%. Additionally, further research into its biochemical and physiological effects could yield new insights into how it can be used to treat various diseases. Finally, further research into its mechanism of action could lead to the development of new synthetic methods for organic synthesis.

Synthesis Methods

3-Cyano-5-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% is synthesized through a reaction between 3-cyano-5-chlorothiophen-3-ylphenol and methoxycarbonyl chloride. This reaction is carried out in an organic solvent, such as dichloromethane, at room temperature. The product is then purified by column chromatography to obtain a 95% pure sample of 3-Cyano-5-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95%.